Cas no 13393-69-6 (Hydroperoxide, 1,1-dimethylhexyl)

Hydroperoxide, 1,1-dimethylhexyl structure
13393-69-6 structure
Product Name:Hydroperoxide, 1,1-dimethylhexyl
CAS No:13393-69-6
MF:C8H18O2
MW:146.227323055267
CID:96726
PubChem ID:12809145
Update Time:2025-04-18

Hydroperoxide, 1,1-dimethylhexyl Chemical and Physical Properties

Names and Identifiers

    • Hydroperoxide, 1,1-dimethylhexyl
    • 1,1-Dimethylhexyl hydroperoxide
    • 2-hydroperoxy-2-methylheptane
    • DTXSID00510412
    • 2-METHYLHEPTANE-2-PEROXOL
    • 13393-69-6
    • SCHEMBL3840215
    • Inchi: 1S/C8H18O2/c1-4-5-6-7-8(2,3)10-9/h9H,4-7H2,1-3H3
    • InChI Key: UVALTZBZKMZQMM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)CCCCC)O

Computed Properties

  • Exact Mass: 146.13074
  • Monoisotopic Mass: 146.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd